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Compound of Interest

Compound Name:
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-

phenylenediamine

Cat. No.: B113070 Get Quote

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-
phenylenediamine: A Technical Guide
CAS Number: 84041-77-0

Abstract
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a synthetic organic compound

primarily utilized as a direct and oxidative dye in hair coloring products. This technical guide

provides a comprehensive overview of its chemical and physical properties, toxicological data,

and established experimental protocols for its analysis. The document is intended for

researchers, scientists, and professionals in the fields of chemistry, toxicology, and drug

development.

Chemical and Physical Properties
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a nitro-substituted p-

phenylenediamine derivative.[1] Its core structure consists of a para-phenylenediamine

substituted with a nitro group at the 2-position and two 2-hydroxyethyl groups attached to the

nitrogen atoms.[2]
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Identifier Value

CAS Number 84041-77-0[3][4]

EC Number 281-856-4[4][5]

IUPAC Name
2-[4-(2-hydroxyethylamino)-3-

nitroanilino]ethanol[2][4]

Molecular Formula C₁₀H₁₅N₃O₄[3][4]

InChI Key HWQZRURILVPDGN-UHFFFAOYSA-N[1]

SMILES
C1=CC(=C(C=C1NCCO)--INVALID-LINK--

[O-])NCCO[4]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 241.24 g/mol [1][3]

Appearance Dark blue-violet powder[2]

Melting Point 100 - 105 °C[2]

Solubility Soluble in water[2]

LogP 0.573[2]

UV Absorption Maxima 516 nm and 248 nm[6]

Mechanism of Action in Hair Dyeing
The primary application of N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is in hair

dye formulations, where it can function as both a direct dye and an oxidative dye.[1][6]

Direct Dye: The molecule itself imparts color and can be used in non-oxidative hair coloring

products.[6]
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Oxidative Dye: In permanent hair dyes, it is mixed with an oxidizing agent, typically hydrogen

peroxide.[6] The compound is oxidized to form reactive intermediates, which then couple

with other molecules in the hair shaft to create larger, stable color complexes.[2] This

process results in a long-lasting hair color.

The following diagram illustrates the general workflow of oxidative hair dyeing using N,N'-
Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine.
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Oxidative Hair Dyeing Workflow

Experimental Protocols
Synthesis
While a detailed, step-by-step protocol for the synthesis of N,N'-Bis(2-hydroxyethyl)-2-nitro-
p-phenylenediamine is not readily available in the provided search results, the general

synthetic route involves the reaction of 2-nitro-1,4-phenylenediamine with diethanolamine

under controlled conditions.[2] A multi-step process has been described which includes:[2]

Acetylation: The 4-position of the starting material, 2-nitro-1,4-phenylenediamine, is

acetylated.

Carbamate Formation: The amino group at the 1-position is converted into a carbamate.

Rearrangement and Hydrolysis: The carbamate undergoes rearrangement followed by

hydrolysis to yield the hydroxyalkyl compound.

Final Hydrolysis: The acetyl group is hydrolyzed to produce the final product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
An HPLC method with a photodiode array (PDA) detector is recommended for analyzing the

stability of N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, particularly under

oxidative conditions.[6][7]

Column: A reverse-phase column such as Newcrom R1 can be used.[3]

Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (MeCN) and water,

with an acid such as phosphoric acid or, for mass spectrometry compatibility, formic acid.[3]

[8]

Detection: A photodiode array (PDA) detector allows for monitoring at multiple wavelengths,

including the absorption maxima of 516 nm and 248 nm.[6]
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Application: This method is suitable for assessing the stability of the compound in hair dye

formulations, for isolating impurities in preparative separation, and for pharmacokinetic

studies.[3][8]

Toxicological Assay: Skin Irritation
The following protocol is a summary of a skin irritation study conducted on rabbits.[1]

Animal Model: Albino rabbits are used for the study.

Test Substance Preparation: 0.5 g of the test substance is moistened.

Application: Approximately 24 hours prior to application, the dorsal fur of the rabbits is

shaved to expose an area of about 150 cm². The moistened test substance is then applied to

the intact shaved skin.

Exposure: The application site is covered with a semi-occlusive patch for four hours.

Observation: After the patch is removed, the skin is examined for signs of erythema, eschar,

and edema formation at 1, 24, 48, and 72 hours post-application.

In the cited study, no skin reactions were observed at any time point, although purple staining

of the skin was noted.[1]

Toxicological and Safety Data
Table 3: Acute Toxicity

Route of Administration Species LD₅₀

Oral Rat 246 mg/kg bw[5]

Intraperitoneal Rat 16 - 31 mg/kg bw[5]

Mutagenicity: N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine was not found to be

mutagenic in a mouse lymphoma assay at the tk locus.[6] However, it is structurally related to

other phenylenediamines, some of which have shown mutagenic potential in bacterial tests.[9]
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Irritation: The compound is classified as causing skin irritation (H315) and serious eye irritation

(H319).[4] It may also cause respiratory irritation (H335).[4]

Safety Precautions: As a secondary amine, N,N'-Bis(2-hydroxyethyl)-2-nitro-p-
phenylenediamine is prone to nitrosation and should not be used in the presence of

nitrosating agents.[1][6] The nitrosamine content in the substance should be less than 50 ppb.

[7] Standard laboratory safety precautions, including the use of personal protective equipment,

should be followed when handling this compound.[10]

Biological Signaling Pathways
There is currently no scientific literature available that describes the interaction of N,N'-Bis(2-
hydroxyethyl)-2-nitro-p-phenylenediamine with specific biological signaling pathways. Its

primary known mechanism of action is through chemical oxidation in the context of hair dyeing

and not through interaction with biological receptors or signaling cascades.

Conclusion
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a well-characterized compound

with a specific and limited application in the cosmetics industry. While its chemical properties

and use in hair dyeing are well-documented, further research into its biological interactions, if

any, beyond topical application would be necessary to expand its profile for drug development

professionals. The provided data on its properties, analytical methods, and toxicology serve as

a foundational resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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